Cas no 65195-19-9 (3-(2-oxo-1,3-oxazolidin-3-yl)propanenitrile)

• Product Name: 3-(2-oxo-1,3-oxazolidin-3-yl)propanenitrile
• CAS No: 65195-19-9
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 1684753
• PubChem ID: 12450831
• Update Time: 2025-05-20

3-(2-oxo-1,3-oxazolidin-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Oxazolidinepropanenitrile, 2-oxo-
• 3-(2-oxo-1,3-oxazolidin-3-yl)propanenitrile
• 3-(2-oxooxazolidin-3-yl)propanenitrile
• AKOS000211967
• SCHEMBL9311528
• EN300-176053
• CS-0236984
• N-(2-Cyanoethyl)oxazolidinone
• Z323040426
• 65195-19-9
• AT18742
• UPASRSOPJOTVLN-UHFFFAOYSA-N

• Inchi： 1S/C6H8N2O2/c7-2-1-3-8-4-5-10-6(8)9/h1,3-5H2
• InChI Key： UPASRSOPJOTVLN-UHFFFAOYSA-N
• SMILES： O1C(N(CCC#N)CC1)=O

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• PSA: 53.33

Additional information on 3-(2-oxo-1,3-oxazolidin-3-yl)propanenitrile

Introduction to 3-(2-oxo-1,3-oxazolidin-3-yl)propanenitrile (CAS No. 65195-19-9)

3-(2-oxo-1,3-oxazolidin-3-yl)propanenitrile is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and synthetic organic chemistry. This compound, identified by the CAS number 65195-19-9, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of a nitrile group and an oxazolidinone ring in its molecular structure makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure, characterized by a three-carbon chain linked to a nitrile group and an oxazolidinone ring, provides a stable framework for further chemical modifications. This flexibility has made 3-(2-oxo-1,3-oxazolidin-3-yl)propanenitrile a preferred choice for researchers exploring novel drug candidates. The oxazolidinone moiety, in particular, is known for its ability to enhance the solubility and bioavailability of attached molecules, making it an attractive scaffold for pharmaceutical applications.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds due to their diverse biological activities. Among these, oxazolidinones have been extensively studied for their antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of such motifs into drug molecules has led to the discovery of several promising therapeutic agents. 3-(2-oxo-1,3-oxazolidin-3-yl)propanenitrile, with its oxazolidinone core, aligns well with this trend and offers a rich platform for medicinal chemists.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The nitrile group can be readily transformed into amides, carboxylic acids, or other functional groups through various chemical reactions. This adaptability has enabled researchers to design and develop novel compounds with tailored biological activities. For instance, derivatives of 3-(2-oxo-1,3-oxazolidin-3-yl)propanenitrile have been explored as potential inhibitors of enzymes involved in inflammatory pathways.

The synthesis of 65195-19-9 involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of the oxazolidinone ring through cyclization reactions involving appropriate precursors. Subsequent modifications introduce the nitrile group and other functional groups as needed. These synthetic routes have been optimized to ensure high yields and purity, making the compound accessible for both academic research and industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding of 65195-19-9's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These insights have guided the design of more effective drug candidates by predicting binding affinities and optimizing molecular structures.

In clinical research, derivatives of 3-(2-oxo-1,3-oxazolidin-3-yl)propanenitrile have been investigated for their potential in treating various diseases. For example, studies have shown that certain analogs exhibit significant anti-inflammatory effects by modulating cytokine production pathways. Additionally, the compound's ability to cross cell membranes makes it an attractive candidate for drug delivery systems aimed at targeted therapy.

The growing interest in green chemistry has also influenced the synthesis of CAS No. 65195-19-9. Researchers are increasingly adopting sustainable methodologies that minimize waste and reduce environmental impact. These efforts include using renewable feedstocks and developing catalytic processes that improve efficiency while maintaining high selectivity.

The future prospects of 65195-19-9 in pharmaceutical research are promising. Ongoing studies are exploring new derivatives and applications that could expand its utility further. As our understanding of molecular interactions continues to evolve, so too will our ability to harness this compound's potential for developing innovative therapies.

In conclusion, 3-(2-oxo-1,3-oxazolidin-3-yl)prpene_nitricle (CAS No.rong> 65195-^19-) stands as a cornerstone in modern pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers striving to develop novel therapeutic agents. As advancements in synthetic methodologies and computational biology continue to unfold, the applications of this remarkable compound are poised to expand even further.